Cas no 57961-87-2 (3-(6-bromo-1,3-dioxaindan-5-yl)propanal)

3-(6-bromo-1,3-dioxaindan-5-yl)propanal is a specialized chemical intermediate featuring a brominated 1,3-dioxaindan-5-yl group conjugated with a propanal moiety. Its unique structure offers high reactivity and selectivity, making it ideal for the synthesis of complex organic molecules. This compound is well-suited for applications in pharmaceuticals and materials science due to its versatile synthetic utility and structural diversity.

3-(6-bromo-1,3-dioxaindan-5-yl)propanal structure

57961-87-2 structure

Product Name:3-(6-bromo-1,3-dioxaindan-5-yl)propanal

CAS No:57961-87-2

MF:C₁₀H₉BrO₃

MW:257.080662488937

MDL:MFCD09028641

CID:947835

PubChem ID:53425312

Update Time:2025-07-19

3-(6-bromo-1,3-dioxaindan-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

- 3-(6-bromo-benzo[1,3]dioxol-5-yl)-propionaldehyde
- 3-(6-bromo-1,3-dioxaindan-5-yl)propanal
- DB-251892
- SCHEMBL6239134
- 3-(6-Bromo-2H-1,3-benzodioxol-5-yl)propanal
- EN300-1997101
- DTXSID50698855
- 57961-87-2
- MDL： MFCD09028641
- Inchi： 1S/C10H9BrO3/c11-8-5-10-9(13-6-14-10)4-7(8)2-1-3-12/h3-5H,1-2,6H2
- InChI Key： LGXSWVDTBSNSPD-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(=CC=1CCC=O)OCO2

Computed Properties

Exact Mass: 255.97347
Monoisotopic Mass: 255.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

3-(6-bromo-1,3-dioxaindan-5-yl)propanal Pricemore >>

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